Correction: Conversion of landfill gas to liquid fuels through a TriFTS (tri-reforming and Fischer–Tropsch synthesis) process: a feasibility study
Sustainable Energy & Fuels Pub Date: 2019-06-24 DOI: 10.1039/C9SE90032B
Abstract
Correction for ‘Conversion of landfill gas to liquid fuels through a TriFTS (tri-reforming and Fischer–Tropsch synthesis) process: a feasibility study’ by Xianhui Zhao et al., Sustainable Energy Fuels, 2019, 3, 539–549.
Recommended Literature
- [1] Vanadium oxide compounds with quantum Monte Carlo
- [2] Dual-responsive biocompatible microgels as high loaded cargo: understanding of encapsulation/release driving forces by NMR NOESY†
- [3] Rational design of ordered Pd–Pb nanocubes as highly active, selective and durable catalysts for solvent-free benzyl alcohol oxidation†
- [4] Site selectivity for protein tyrosine nitration: insights from features of structure and topological network†
- [5] A first principles study of fluorescence quenching in rhodamine B dimers: how can quenching occur in dimeric species?†
- [6] Engineering microstructured porous films for multiple applications via mussel-inspired surface coating†
- [7] Towards high-throughput microfluidic Raman-activated cell sorting
- [8] Simultaneous detection of three gynecological tumor biomarkers in clinical serum samples using an ICP-MS-based magnetic immunoassay
- [9] Beckmann rearrangement of 1,2,3,8-tetrahydro-1-hydroxyiminocyclopent[a]indene and 1,2,3,4-tetrahydro-1-hydroxyiminofluorene
- [10] Dynamics and local ordering of pentachloronitrobenzene: a molecular-dynamics investigation†
